![molecular formula C15H20FN3O2 B4018332 1-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperidine](/img/structure/B4018332.png)
1-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperidine
Description
Synthesis Analysis
- A method involving electrophilic fluorination of a precursor was used to synthesize a related compound, demonstrating a technique that might be applicable for synthesizing derivatives of 1-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperidine (Eskola et al., 2002).
- Synthesis of piperidinyl derivatives has been achieved through nucleophilic aromatic fluoride displacement-cyclization, indicating a possible pathway for synthesizing related compounds (Kapples & Effland, 1993).
Molecular Structure Analysis
- The molecular structure of related compounds shows twisted chair and envelope conformations in piperidine and pyrrolidine rings, respectively (Sundar et al., 2011).
Chemical Reactions and Properties
- Piperidine and pyrrolidine derivatives can undergo various chemical reactions, including asymmetric 1,4-additions and conjugate additions, which are critical for the synthesis of diverse derivatives (Johnson et al., 2002).
Physical Properties Analysis
- The specific physical properties of 1-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperidine are not detailed in the available literature. However, properties like solubility, melting point, and boiling point are typical physical characteristics examined in related compounds.
Chemical Properties Analysis
- The chemical properties of similar compounds have been analyzed using various spectroscopic techniques such as FT-IR, NMR, and UV, along with quantum chemical methods (Devi et al., 2020).
properties
IUPAC Name |
1-(4-fluoro-2-nitro-5-pyrrolidin-1-ylphenyl)piperidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20FN3O2/c16-12-10-15(19(20)21)14(18-6-2-1-3-7-18)11-13(12)17-8-4-5-9-17/h10-11H,1-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKEPGNPWYGNOGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC(=C(C=C2[N+](=O)[O-])F)N3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-Fluoro-2-nitro-5-(pyrrolidin-1-yl)phenyl]piperidine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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